Cas no 7364-25-2 (1H-Indazol-3(2H)-one)

• Product Name: 1H-Indazol-3(2H)-one
• CAS No: 7364-25-2
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD00044658
• CID: 47371
• PubChem ID: 24895978
• Update Time: 2025-04-18

1H-Indazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-1H-indazole
• 1,2-Dihydro-3H-indazol-3-one
• 1H-Indazol-3-ol
• 3-Indazolinone
• 1H-indazol-3-one
• 3-Hydroxyindazole
• 1H-Indazol-3(2H)-one
• 1,2-dihydroindazol-3-one
• 3-indazolone
• 3-oxo-2,3-dihydro-1H-indazole
• indazolin-3-one
• Indazolinone
• INDAZOLONE
• 3-Oxo-1,2-indazole
• 3H-Indazol-3-one, 1,2-dihydro-
• 2H-Indazol-3-ol
• hydroxyindazole
• 2,3-Dihydro-1H-indazol-3-one
• SWEICGMKXPNXNU-UHFFFAOYSA-N
• 8E254S9S1R
• 1H-2-hydroindazol-3-one
• benzopyrazolone
• 1,2-Dihydro-indazol-3-one
• s10203
• 3-Indazolinone, 97%
• NS00044242
• EN300-49155
• C71048
• 70010-33-2
• NCGC00260489-01
• SCHEMBL16178927
• 3H-Indazol-3-one,2-dihydro-
• DTXCID1029388
• InChI=1/C7H6N2O/c10-7-5-3-1-2-4-6(5)8-9-7/h1-4H,(H2,8,9,10)
• NSC 9352
• SCHEMBL276725
• 1,2-Dihydro-1H-indazol-3-one
• BDBM50008990
• DTXSID2049428
• MFCD00234274
• CS-0166826
• I0929
• Z586248764
• MFCD00005685
• 100922-96-1
• SY051085
• PD179171
• Q27270248
• SWEICGMKXPNXNU-UHFFFAOYSA-
• CCRIS 6800
• Tox21_202943
• UNII-8E254S9S1R
• DS-5508
• SY325041
• NSC-9352
• CS-W013384
• AKOS009157211
• Benzopyrazol-3-
• MFCD00044658
• FT-0615868
• A897296
• NSC9352
• EINECS 230-904-2
• AKOS015919423
• A837883
• SCHEMBL1068870
• CAS-7364-25-2
• 3-Indazolinone;3-Oxo-2,3-dihydro-1H-indazole
• CHEMBL276725
• 7364-25-2
• DB-055787

• MDL： MFCD00044658
• Inchi： 1S/C7H6N2O/c10-7-5-3-1-2-4-6(5)8-9-7/h1-4H,(H2,8,9,10)
• InChI Key： SWEICGMKXPNXNU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NN1
• BRN： 3733

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 1.2
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: White crystals
• Density: 1.2296 (rough estimate)
• Melting Point: 247.0 to 251.0 deg-C
• Boiling Point: 247.23°C (rough estimate)
• Flash Point: 88.3 °C
• Refractive Index: 1.5880 (estimate)
• PSA: 48.91000
• LogP: 1.26850
• λmax: 306(MeOH)(lit.)
• Solubility: Not available

1H-Indazol-3(2H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone